Cas no 1159013-48-5 (2-bromo-1-(4-tert-butylphenyl)ethan-1-ol)

2-Bromo-1-(4-tert-butylphenyl)ethan-1-ol is a brominated aromatic alcohol featuring a tert-butyl substituent on the phenyl ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both a reactive bromine atom and a hydroxyl group enables selective functionalization, making it valuable for nucleophilic substitution or further derivatization reactions. The tert-butyl group enhances steric and electronic properties, influencing reactivity and stability. Its well-defined structure ensures consistent performance in synthetic applications, while its purity and stability under standard conditions make it a reliable choice for research and industrial processes.

2-bromo-1-(4-tert-butylphenyl)ethan-1-ol structure

1159013-48-5 structure

Product Name:2-bromo-1-(4-tert-butylphenyl)ethan-1-ol

CAS No:1159013-48-5

MF:C₁₂H₁₇BrO

MW:257.166783094406

CID:2875545

PubChem ID:79021934

Update Time:2025-05-27

2-bromo-1-(4-tert-butylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2-bromo-1-(4-(tert-butyl)phenyl)ethanol
- 2-bromo-1-(4-tert-butylphenyl)ethanol;
- 2-bromo-1-(4-tert-butylphenyl)ethan-1-ol
- EN300-1897274
- AKOS017560603
- 1159013-48-5
- Inchi： 1S/C12H17BrO/c1-12(2,3)10-6-4-9(5-7-10)11(14)8-13/h4-7,11,14H,8H2,1-3H3
- InChI Key： RQHWFOMSJXQMBQ-UHFFFAOYSA-N
- SMILES： BrCC(C1C=CC(=CC=1)C(C)(C)C)O

Computed Properties

Exact Mass: 256.04600
Monoisotopic Mass: 256.04628Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 166
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 20.2Å²

Experimental Properties

PSA: 20.23000
LogP: 3.41240

2-bromo-1-(4-tert-butylphenyl)ethan-1-ol Pricemore >>

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Enamine	EN300-1897274-1g	2-bromo-1-(4-tert-butylphenyl)ethan-1-ol	1159013-48-5	1g	$414.0	2023-09-18
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